Cas no 1989659-41-7 (2-(Ethylamino)propanenitrile hydrochloride)

• Product Name: 2-(Ethylamino)propanenitrile hydrochloride
• CAS No: 1989659-41-7
• MF: C₅H₁₁ClN₂
• MW: 134.607239961624
• MDL: MFCD30342611
• CID: 4632897
• PubChem ID: 122164342
• Update Time: 2025-09-23

2-(Ethylamino)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)propanenitrile hydrochloride
• 2-(ethylamino)propanenitrile;hydrochloride
• Z2630877036
• 2-(Ethylamino)propanenitrile hydrochloride

• MDL： MFCD30342611
• Inchi： 1S/C5H10N2.ClH/c1-3-7-5(2)4-6;/h5,7H,3H2,1-2H3;1H
• InChI Key： HFTBDPJRVFGDSU-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C(C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 79.3
• Topological Polar Surface Area: 35.8

Additional information on 2-(Ethylamino)propanenitrile hydrochloride

Comprehensive Overview of 2-(Ethylamino)propanenitrile hydrochloride (CAS No. 1989659-41-7): Properties, Applications, and Industry Insights

2-(Ethylamino)propanenitrile hydrochloride (CAS No. 1989659-41-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This nitrile derivative, featuring an ethylamino group, serves as a versatile intermediate in synthetic chemistry. Its hydrochloride salt form enhances stability, making it preferable for controlled reactions. Recent studies highlight its role in developing bioactive molecules, aligning with the growing demand for sustainable synthesis methods in green chemistry.

The compound’s physicochemical properties—such as solubility in polar solvents and a melting point range of 120–125°C—make it suitable for catalytic applications. Researchers are exploring its potential in asymmetric synthesis, a hot topic in AI-driven drug discovery. Notably, its nitrile functional group allows selective transformations, addressing industry needs for high-yield reactions with minimal byproducts. These attributes resonate with current trends in precision chemistry and molecular optimization.

From an industrial perspective, 2-(Ethylamino)propanenitrile hydrochloride aligns with the shift toward cost-effective intermediates. Its synthesis leverages atom-economical protocols, reducing waste—a priority for ESG-compliant manufacturing. Analytical techniques like HPLC and NMR confirm its purity (>98%), meeting stringent quality control standards. These factors position it as a candidate for scale-up production, particularly in API development.

Emerging applications include its use in crop protection agents, where its nitrile moiety enhances pesticidal activity. This connects to broader discussions on food security and sustainable agriculture. Additionally, its role in peptide modification attracts attention in bioconjugation studies, a trending area in biopharmaceuticals. Such versatility underscores its relevance across life sciences and material innovation.

Safety and handling protocols for CAS No. 1989659-41-7 emphasize standard lab practices, including ventilation and PPE. While not classified as hazardous under major regulations, its storage conditions (2–8°C, inert atmosphere) ensure longevity. These guidelines address frequent queries from laboratory technicians and process chemists seeking operational clarity.

In summary, 2-(Ethylamino)propanenitrile hydrochloride exemplifies innovation in fine chemicals, bridging academic research and industrial needs. Its alignment with green chemistry principles and multidisciplinary applications makes it a compound to watch in evolving chemical landscapes.